Cas no 941244-44-6 (5-(cyclopropylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile)

• Product Name: 5-(cyclopropylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile
• CAS No: 941244-44-6
• MF: C₁₇H₁₈N₄O₄S
• MW: 374.414222240448
• CID: 5429390
• PubChem ID: 16646331
• Update Time: 2025-05-24

5-(cyclopropylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 941244-44-6
• 5-(cyclopropylamino)-2-(4-(morpholinosulfonyl)phenyl)oxazole-4-carbonitrile
• HMS3460N09
• 5-(cyclopropylamino)-2-(4-morpholin-4-ylsulfonylphenyl)-1,3-oxazole-4-carbonitrile
• F3330-0176
• AKOS002298211
• 5-(CYCLOPROPYLAMINO)-2-[4-(MORPHOLINE-4-SULFONYL)PHENYL]-1,3-OXAZOLE-4-CARBONITRILE
• 5-(Cyclopropylamino)-2-[4-(4-morpholinylsulfonyl)phenyl]-4-oxazolecarbonitrile
• 5-(cyclopropylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C17H18N4O4S/c18-11-15-17(19-13-3-4-13)25-16(20-15)12-1-5-14(6-2-12)26(22,23)21-7-9-24-10-8-21/h1-2,5-6,13,19H,3-4,7-10H2
• InChI Key： WWOMRRFXJHYBPH-UHFFFAOYSA-N
• SMILES： O1C(NC2CC2)=C(C#N)N=C1C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 374.10487624g/mol
• Monoisotopic Mass: 374.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 633.1±65.0 °C(Predicted)
• pka: -2.90±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 5-(cyclopropylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile

Recent Advances in the Study of 5-(cyclopropylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile (CAS: 941244-44-6)

The compound 5-(cyclopropylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile (CAS: 941244-44-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This oxazole derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and pharmacokinetic properties. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 5-(cyclopropylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile, with particular emphasis on improving its yield and purity. Advanced synthetic methodologies, including microwave-assisted synthesis and flow chemistry, have been employed to achieve higher efficiency and scalability. These efforts have resulted in the development of robust synthetic routes that are amenable to industrial-scale production, thereby facilitating further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory effects against a range of kinase targets, including but not limited to PI3K, mTOR, and CDKs. These findings suggest its potential utility as a therapeutic agent for oncology indications, particularly in cancers characterized by dysregulated kinase signaling pathways. Mechanistic studies have revealed that the compound binds to the ATP-binding site of these kinases, thereby disrupting their catalytic activity and downstream signaling.

Pharmacokinetic profiling of 5-(cyclopropylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile has also been conducted in preclinical models. The compound exhibits favorable absorption and distribution properties, with moderate plasma protein binding and good tissue penetration. However, its metabolic stability and clearance rates vary significantly across species, highlighting the need for further optimization to enhance its drug-like properties. Recent efforts have focused on structural modifications to improve metabolic stability while retaining its kinase inhibitory activity.

In addition to its kinase inhibitory properties, recent research has explored the potential of this compound as a modulator of other biological targets. For instance, it has been shown to interact with certain G-protein coupled receptors (GPCRs) and ion channels, albeit with lower affinity compared to its kinase targets. These findings open up new avenues for repurposing the compound for non-oncology indications, such as neurological and cardiovascular diseases.

Despite these promising findings, several challenges remain to be addressed. The compound's selectivity profile needs to be further refined to minimize off-target effects and potential toxicity. Additionally, its solubility and formulation stability require optimization to ensure consistent bioavailability in clinical settings. Ongoing research is focused on addressing these limitations through medicinal chemistry approaches and advanced formulation strategies.

In conclusion, 5-(cyclopropylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile represents a promising scaffold for the development of novel therapeutic agents. Its multifaceted biological activity and potential for structural optimization make it a valuable candidate for further investigation. Future studies should aim to validate its efficacy and safety in more complex biological systems, including in vivo disease models, to fully realize its therapeutic potential.